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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

Cat. No.: B1266755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Butoxybenzaldehyde, an aromatic aldehyde, has been explored for its utility in the

agrochemical sector. While its role as a direct active ingredient with repellent properties has

been noted, its application as a key intermediate in the synthesis of more complex

agrochemicals such as herbicides, insecticides, and fungicides is not extensively documented

in publicly available scientific literature and patents. This document provides an overview of the

known applications and synthesis of 2-Butoxybenzaldehyde and outlines general synthetic

strategies that could be employed for the derivatization of this compound, drawing parallels

from the synthesis of other benzaldehyde-based agrochemicals.

Properties of 2-Butoxybenzaldehyde
A clear understanding of the physicochemical properties of 2-Butoxybenzaldehyde is

essential for its application in synthesis.
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Property Value

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

CAS Number 7091-13-6[1]

Appearance Not specified in provided results

Boiling Point Not specified in provided results

Melting Point Not specified in provided results

Solubility Not specified in provided results

Synthesis of 2-Butoxybenzaldehyde
The synthesis of 2-alkoxybenzaldehydes, including 2-butoxybenzaldehyde, can be achieved

through various methods. A common approach is the Williamson ether synthesis, where a

phenoxide is reacted with an alkyl halide.

Experimental Protocol: Williamson Ether Synthesis of 2-
Butoxybenzaldehyde
This protocol is a general representation and may require optimization.

Materials:

Salicylaldehyde

1-Bromobutane

Potassium Carbonate (K₂CO₃) or another suitable base

Anhydrous Dimethylformamide (DMF) or other polar aprotic solvent

Ethyl acetate

Brine solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Butoxybenzaldehyde
https://www.benchchem.com/product/b1266755?utm_src=pdf-body
https://www.benchchem.com/product/b1266755?utm_src=pdf-body
https://www.benchchem.com/product/b1266755?utm_src=pdf-body
https://www.benchchem.com/product/b1266755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a solution of salicylaldehyde (1.0 equivalent) in anhydrous DMF, add potassium carbonate

(1.5 equivalents).

Stir the mixture at room temperature for 30 minutes.

Add 1-bromobutane (1.2 equivalents) to the reaction mixture.

Heat the mixture to 60-80°C and monitor the reaction progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., hexane/ethyl acetate).
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Reactants

Reaction Work-up & Purification

Salicylaldehyde

Williamson Ether Synthesis
(DMF, 60-80°C)1-Bromobutane

Base (e.g., K₂CO₃)

Extraction Drying Concentration Column Chromatography 2-Butoxybenzaldehyde

Potential Reactions Potential Agrochemical Scaffolds

2-Butoxybenzaldehyde

Oxidation

Reduction

Wittig Reaction

Condensation Reactions

2-Butoxybenzoic Acid Derivatives

2-Butoxybenzyl Alcohol Derivatives

Stilbene/Alkene Derivatives

Schiff Bases / Imines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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